Cas no 2229613-98-1 (2-(4-Methylpyridin-2-yl)butanedioic acid)
2-(4-Methylpyridin-2-yl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2229613-98-1
- 2-(4-methylpyridin-2-yl)butanedioic acid
- EN300-1817778
- 2-(4-Methylpyridin-2-yl)butanedioic acid
-
- Inchi: 1S/C10H11NO4/c1-6-2-3-11-8(4-6)7(10(14)15)5-9(12)13/h2-4,7H,5H2,1H3,(H,12,13)(H,14,15)
- InChI Key: ISMFDXXOIUVLOD-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)O)C1C=C(C)C=CN=1)=O
Computed Properties
- Exact Mass: 209.06880783g/mol
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 87.5Ų
2-(4-Methylpyridin-2-yl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817778-0.05g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 0.05g |
$1068.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-0.1g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 0.1g |
$1119.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-0.25g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 0.25g |
$1170.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-0.5g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 0.5g |
$1221.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-1.0g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-2.5g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 2.5g |
$2492.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-5.0g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1817778-10.0g |
2-(4-methylpyridin-2-yl)butanedioic acid |
2229613-98-1 | 10g |
$5467.0 | 2023-06-01 |
2-(4-Methylpyridin-2-yl)butanedioic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-(4-Methylpyridin-2-yl)butanedioic acid
2-(4-Methylpyridin-2-yl)butanedioic Acid (CAS 2229613-98-1): A Comprehensive Overview
2-(4-Methylpyridin-2-yl)butanedioic acid (CAS 2229613-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and butanedioic acid structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula, C10H11NO4, and distinct properties make it a subject of interest for researchers exploring novel drug candidates and chemical applications.
The 4-methylpyridin-2-yl moiety in 2-(4-Methylpyridin-2-yl)butanedioic acid contributes to its reactivity and versatility, enabling its use in diverse synthetic pathways. Researchers are particularly interested in its potential applications in medicinal chemistry, where it may serve as a building block for small-molecule therapeutics. Recent studies have highlighted its relevance in the development of compounds targeting metabolic disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized healthcare.
From a chemical perspective, 2-(4-Methylpyridin-2-yl)butanedioic acid exhibits interesting solubility and stability characteristics. Its butanedioic acid component provides carboxylic acid functionalities, which are crucial for forming salts, esters, and amides—key transformations in drug development. The compound's pyridine ring further enhances its utility, as this heterocycle is a common pharmacophore in many FDA-approved drugs. These features make it a valuable tool for chemists working on structure-activity relationship (SAR) studies and lead optimization.
The synthesis of CAS 2229613-98-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Current methodologies emphasize green chemistry principles, reflecting the growing demand for sustainable synthetic approaches in the pharmaceutical industry. Researchers are exploring catalytic systems and solvent-free conditions to improve the environmental profile of its production, addressing the industry's push toward green and sustainable chemistry.
In the context of drug discovery, 2-(4-Methylpyridin-2-yl)butanedioic acid has shown promise as a precursor for molecules with potential biological activity. Its structural features allow for diverse modifications, making it attractive for combinatorial chemistry approaches. Recent patent literature suggests applications in developing modulators for various biological targets, particularly those involved in metabolic regulation and cellular signaling pathways.
The analytical characterization of 2-(4-Methylpyridin-2-yl)butanedioic acid employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality requirements for pharmaceutical intermediates. With the increasing adoption of quality by design (QbD) principles in chemical manufacturing, proper characterization of such building blocks has become even more critical.
Market trends indicate growing demand for specialized intermediates like CAS 2229613-98-1, driven by expanding research in targeted therapies and bioconjugation techniques. The compound's versatility makes it relevant to current hot topics in chemistry, including proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. These emerging areas of pharmaceutical research create new opportunities for applications of this chemical entity.
From a regulatory standpoint, 2-(4-Methylpyridin-2-yl)butanedioic acid is handled as a standard research chemical with appropriate safety precautions. While not classified as hazardous under normal handling conditions, researchers follow standard laboratory protocols when working with this material. The compound's stability profile makes it suitable for various chemical transformations and storage conditions, contributing to its practicality in research settings.
Future research directions for 2-(4-Methylpyridin-2-yl)butanedioic acid may explore its potential in bioconjugation chemistry and drug delivery systems. The carboxylic acid functionalities offer opportunities for creating stable linkages with biological molecules, relevant to current interests in antibody-drug conjugates (ADCs) and targeted drug delivery. Additionally, its structural features may be valuable in developing metal-organic frameworks (MOFs) for various applications.
In conclusion, 2-(4-Methylpyridin-2-yl)butanedioic acid (CAS 2229613-98-1) represents an important building block in modern chemical research. Its unique combination of pyridine and dicarboxylic acid functionalities provides numerous possibilities for synthetic applications, particularly in the pharmaceutical sector. As research continues to explore novel therapeutic approaches and sustainable chemistry practices, compounds like this will remain valuable tools for scientific advancement.
2229613-98-1 (2-(4-Methylpyridin-2-yl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)